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Compound of Interest

Compound Name: Decamethoxin

Cat. No.: B607030

An In-depth Examination of the Molecular Properties, Antimicrobial Activity, and Mechanism of
Action of a Prominent Cationic Antiseptic

This technical guide provides a comprehensive overview of Decamethoxin, a quaternary
ammonium compound with significant antimicrobial properties. Tailored for researchers,
scientists, and drug development professionals, this document delves into the core scientific
principles of Decamethoxin, including its molecular characteristics, spectrum of activity, and
mode of action. All quantitative data is presented in structured tables for clarity, and detailed
experimental methodologies are provided. Furthermore, key pathways and workflows are
visualized using Graphviz diagrams to facilitate a deeper understanding of the subject matter.

Core Molecular and Physical Properties

Decamethoxin is a complex organic molecule with a specific chemical structure that dictates
its biological activity. Its fundamental properties are summarized below.

Property Value Reference
Molecular Formula C38H74CI2N204 [11[2]
Alternate Molecular Formula C38H74N204.2ClI [3]
Molecular Weight 693.9 g/mol [11[3]
Alternate Molecular Weight 693.91 g/mol , 693.92 g/mol [2][41[5]
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Antimicrobial Spectrum and Efficacy

Decamethoxin exhibits a broad spectrum of antimicrobial activity against a variety of
pathogenic microorganisms, including Gram-positive and Gram-negative bacteria, as well as
fungi. Its efficacy is quantified by the Minimum Inhibitory Concentration (MIC) and Minimum
Bactericidal Concentration (MBcC), which represent the lowest concentration of the agent that
inhibits visible growth and the lowest concentration that results in microbial death, respectively.

Microorganism Strain MIC (pg/mL) MBcC (pg/mL) Reference
Staphylococcus Clinical Isolates
1.27+0.25 2.84+0.48
aureus (n=130)
Staphylococcus
209 (at pH 6.0) >0.97 1.95 [4]
aureus
Staphylococcus
209 (at pH 7.2) <0.12 0.24 [4]
aureus
Sub-
Streptococcus o bacteriostatic
. Clinical Isolates ] - [1]
mitis concentration:
0.23+0.3

Mechanism of Action

The primary mechanism of action of Decamethoxin involves the disruption of the microbial cell
membrane. As a cationic molecule, Decamethoxin interacts with the negatively charged
components of the bacterial cell envelope, leading to increased membrane permeability and
subsequent cell lysis.

The interaction can be visualized as a multi-step process:
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Mechanism of Decamethoxin Action

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution

This protocol outlines the steps for determining the MIC of Decamethoxin against a specific
microorganism using the broth microdilution method.

Materials:
e Decamethoxin stock solution

o Sterile 96-well microtiter plates
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Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

Microbial inoculum standardized to 0.5 McFarland turbidity

Sterile saline or broth for dilutions

Micropipettes and sterile tips

Incubator

Procedure:

o Prepare Serial Dilutions:
o Dispense 100 pL of sterile broth into wells 2 through 12 of a 96-well plate.
o Add 200 pL of the Decamethoxin stock solution to well 1.

o Perform a two-fold serial dilution by transferring 100 pL from well 1 to well 2, mixing
thoroughly, and then transferring 100 pL from well 2 to well 3, and so on, until well 11.
Discard 100 pL from well 11. Well 12 will serve as a growth control (no drug).

¢ Inoculation:

o Dilute the standardized microbial inoculum in sterile broth to achieve a final concentration
of approximately 5 x 105 CFU/mL in each well.

o Add 100 pL of the diluted inoculum to each well (wells 1-12).
e Incubation:

o Cover the plate and incubate at the appropriate temperature and duration for the specific
microorganism (typically 35-37°C for 18-24 hours for bacteria).

» Reading Results:

o Following incubation, visually inspect the wells for turbidity.
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o The MIC is the lowest concentration of Decamethoxin in which there is no visible growth
of the microorganism.

The workflow for this experimental protocol can be visualized as follows:
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Broth Microdilution MIC Assay Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Decamethoxin: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607030#molecular-formula-and-weight-of-
decamethoxin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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